(Z)-2-(2-(allylimino)-4-oxo-3-(phenylsulfonyl)thiazolidin-5-yl)-N-phenylacetamide

• IUPAC Name: 2-[3-(benzenesulfonyl)-4-oxo-2-prop-2-enylimino-1,3-thiazolidin-5-yl]-N-phenylacetamide
• InChI: InChI=1S/C20H19N3O4S2/c1-2-13-21-20-23(29(26,27)16-11-7-4-8-12-16)19(25)17(28-20)14-18(24)22-15-9-5-3-6-10-15/h2-12,17H,1,13-14H2,(H,22,24)
• InChI Key: ZROHULJGPCPVHR-UHFFFAOYSA-N
• Canonical SMILES: C=CCN=C1N(C(=O)C(S1)CC(=O)NC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H19N3O4S2
• Molecular Weight: 429.5 g/mol

Description

(Z)-2-(2-(allylimino)-4-oxo-3-(phenylsulfonyl)thiazolidin-5-yl)-N-phenylacetamide is a useful research compound. Its molecular formula is C20H19N3O4S2 and its molecular weight is 429.51. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(2-(allylimino)-4-oxo-3-(phenylsulfonyl)thiazolidin-5-yl)-N-phenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(2-(allylimino)-4-oxo-3-(phenylsulfonyl)thiazolidin-5-yl)-N-phenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifibrotic and Anticancer Activity

Thiazolidinone derivatives have been synthesized and evaluated for their antifibrotic and anticancer activities. A study described the synthesis of amino(imino)thiazolidinone derivatives through efficient one-pot reactions, leading to compounds with significant antifibrotic activity. These compounds were compared to Pirfenidone, a known antifibrotic agent, and did not possess anticancer effects, highlighting their specificity towards fibrotic pathways (Kaminskyy et al., 2016).

Antimicrobial Activity

Another aspect of thiazolidinone research involves the synthesis of new derivatives with potential antimicrobial properties. One study synthesized a series of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl }acetamide derivatives and tested their in vitro antibacterial activity against various strains, including Staphylococcus aureus and Escherichia coli, demonstrating promising results (Baviskar et al., 2013).

Anticonvulsant Activity

Research into the anticonvulsant activities of thiazolidinone derivatives has led to the synthesis of compounds showing promising results in in vivo studies. A series of 5-[(N-substituted benzylidenylimino)amino]-2-oxo/thiobarbituric acids and their derivatives were synthesized and evaluated for anticonvulsant activity, with some compounds exhibiting potency comparable to reference drugs like phenytoin sodium and lamotrigine (Agarwal et al., 2006).